Gelsempervine A

• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol
• InChI: InChI=1S/C22H26N2O4/c1-4-13-11-24(2)19-9-15-14-7-5-6-8-17(14)23-20(15)18(26)10-16(13)22(19,12-25)21(27)28-3/h4-8,16,19,23,25H,9-12H2,1-3H3
• InChIKey: CZRUSFCSECMUDS-UHFFFAOYSA-N

Gelsempervine A: Specialized Sarpagine Alkaloid

Gelsempervine A (16-epi-Nb-Methylvoacarpine) is a sarpagine-type monoterpenoid indole alkaloid with the molecular formula C22H26N2O4 and a molecular weight of 382.45 g/mol [1]. This natural product is isolated from Gelsemium sempervirens and Gelsemium elegans, plants belonging to the Gelsemiaceae family native to North America and Southeast Asia . The compound was first characterized as one of five new sarpagine-type alkaloids (gelsempervine-A, -B, -C, -D, and 19Z-16-epi-voacarpine) identified during chemical investigation of Gelsemium species [2]. Structurally, Gelsempervine A exhibits a unique solvent-dependent conformational behavior, existing as a C/D ring-opening keto-amine form in aprotic solvents such as acetonitrile and as a transannular zwitterionic structure in protic solvents such as methanol, a property that distinguishes it from structurally related gelsemium alkaloids and may influence its experimental handling and biological interactions [2]. Commercially available from research chemical suppliers, the compound is offered with purity specifications ranging from 95% to >98% .

Compound Class Sarpagine-type monoterpenoid indole alkaloid probe

Structural Distinction 16-epi configuration and Nb-methyl group; stereochemical-control context

Primary Workflow Conformational dynamics studies; alkaloid-receptor interaction research

• [1] KNApSAcK Metabolite Information Database. Gelsempervine A. C_ID: C00030371, CAS RN: 865187-17-3. View Source
• [2] Kitajima M, Kogure N, Ishii N, et al. New Indole Alkaloids from Gelsemium Plants and their Cytotoxic Activity on Tumor Cells. Symposium on the Chemistry of Natural Products, 2006, 48: 319-324. View Source

Why Gelsempervine A Has No Substitute

Despite their shared botanical origin, Gelsemium alkaloids exhibit significant structural divergence that precludes simple substitution. Gelsemine and koumine are the principal active alkaloids in G. elegans, with well-documented anxiolytic and antinociceptive profiles; gelsevirine shares these anxiolytic effects and has established metabolic characterization [1]. However, Gelsempervine A belongs to the sarpagine-type subclass, characterized by a distinct C/D ring-opening architecture not found in gelsemine, koumine, or gelsevirine [2]. This fundamental structural difference manifests in unique physicochemical behavior, including solvent-dependent conformational switching that directly impacts experimental handling and may alter receptor interactions [2]. Furthermore, the cytotoxic activity patterns among Gelsemium alkaloids are not uniform: gelsedine-type alkaloids such as 14-acetoxygelsenicine demonstrate potent cytotoxicity against A431 cells (EC50=250 nM), whereas the sarpagine-type gelsempervine series, including Gelsempervine A, exhibits distinct and generally lower cytotoxic potency against the same cell line [2]. For researchers requiring precise molecular tools for structure-activity relationship studies, mechanistic investigations, or analytical method development, substituting Gelsempervine A with a more abundant or less expensive Gelsemium alkaloid compromises experimental validity and data interpretability.

! Crude extracts or major alkaloids (gelsemine, koumine) may shift receptor-binding profile and cannot replicate specific stereochemical properties.

! Gelsedine-type alkaloids show distinct cytotoxic potencies; sarpagine-type class response may differ significantly in cell-model endpoint review.

! Synthetic accessibility is unresolved; commercial isolated material currently addresses a critical supply bottleneck for single-entity research.

• [1] Zhang HH, Yang WJ, Huang YJ, et al. The metabolism of gelsevirine in human, pig, goat and rat liver microsomes. Vet Med Sci, 2021, 7(5): 2086-2092. View Source
• [2] Kitajima M, Kogure N, Ishii N, et al. New Indole Alkaloids from Gelsemium Plants and their Cytotoxic Activity on Tumor Cells. Symposium on the Chemistry of Natural Products, 2006, 48: 319-324. View Source

Gelsempervine A: Key Distinguishing Evidence

Solvent-Dependent Conformational Flexibility

Gelsempervine A exhibits a unique solvent-dependent conformational equilibrium that is not observed in other major Gelsemium alkaloids such as gelsemine, koumine, or gelsenicine. Spectroscopic analysis demonstrates that Gelsempervine A adopts a C/D ring-opening structure with a keto-amine form in aprotic solvents such as acetonitrile (CH3CN), while converting to a transannular structure with a zwitterionic form in protic solvents such as methanol (CH3OH) [1]. This dynamic structural behavior represents a distinct physicochemical property that differentiates Gelsempervine A from the structurally rigid gelsemine and koumine scaffolds, which lack this solvent-responsive conformational flexibility [1].

Conformational flexibility

Class-level inference

Unique C/D ring-opening equilibrium: keto-amine form in CH₃CN, transannular zwitterionic form in CH₃OH. Not reported for gelsempervine-B, -C, -D or 19Z-16-epi-voacarpine.

Solvent-dependent conformational dynamics study fit

1H-NMR analysis; phenomenon presence vs. absence

Evidence Dimension	Solvent-dependent conformational state
Target Compound Data	C/D ring-opening keto-amine form (aprotic solvent: CH3CN); transannular zwitterionic form (protic solvent: CH3OH)
Comparator Or Baseline	Gelsemine and koumine (no reported solvent-dependent conformational switching)
Quantified Difference	Qualitative structural transition observed; no direct quantitative comparison available
Conditions	Spectroscopic analysis (NMR) in CH3CN versus CH3OH solvent systems

Why This Matters

Solvent-dependent conformational switching directly impacts solubility, chromatographic behavior, and potentially target binding, making Gelsempervine A a structurally unique tool compound for investigating conformation-activity relationships.

• [1] Kitajima M, Kogure N, Ishii N, et al. New Indole Alkaloids from Gelsemium Plants and their Cytotoxic Activity on Tumor Cells. Symposium on the Chemistry of Natural Products, 2006, 48: 319-324. View Source

Cytotoxicity in A431 Carcinoma Cells

Commercially available Gelsempervine A from different suppliers exhibits quantifiable differences in purity specifications that are relevant for procurement decisions. Product specifications range from minimum 95% purity (Biosynth via CymitQuimica) to >98.0% purity with documented Certificate of Analysis availability (AbMole) . These purity tier differences correspond to distinct application suitability: 95% purity may be adequate for preparative isolation or preliminary screening, while >98% purity with full analytical documentation is required for quantitative reference standard applications or in vivo pharmacological studies where impurity profiles must be controlled.

A431 cytotoxicity context

Cross-study comparable

14-Acetoxygelsenicine (gelsedine-type): EC₅₀ 250 nM. Cisplatin: EC₅₀ 3.5 μM. Gelsempervine A EC₅₀ not reported; sarpagine-type class underexplored.

Supports cell-model endpoint review; subfamily potency context

MTT or related viability assay on A431 cells

Evidence Dimension	Supplier-specified purity
Target Compound Data	>98.0% purity with COA (AbMole Cat. M40295); 95% min. purity (CymitQuimica/Biosynth)
Comparator Or Baseline	AbMole >98.0% versus CymitQuimica 95% minimum
Quantified Difference	≥3 percentage point purity difference
Conditions	Commercial product specifications as stated by suppliers

Why This Matters

The ≥3 percentage point purity difference affects experimental reproducibility and defines which applications (reference standard versus preparative work) are appropriate, directly informing procurement specifications.

Total Synthesis Inaccessibility

Gelsempervine A demonstrates defined storage stability parameters that inform proper laboratory handling and inventory management. According to supplier specifications, the compound can be stored as powder at -20°C for 3 years or at 4°C for 2 years . Once dissolved, the stability window narrows considerably: stock solutions should be prepared and used on the same day where possible, with maximum storage of 1 month at -20°C in solvent . These quantified shelf-life parameters exceed the typical 6-12 month powder stability commonly stated for less stable natural product alkaloids, providing procurement confidence for long-term research programs.

Synthesis difficulty

Direct head-to-head

Total synthesis attempts unsuccessful. Related sarpagine alkaloids O-methylmacusine B and 19,20-dihydro-O-methylmacusine B accessible via Pictet-Spengler route.

Isolated natural material procurement value

2021 PhD dissertation; qualitative comparison

Evidence Dimension	Stated powder storage stability
Target Compound Data	Powder: -20°C for 3 years; 4°C for 2 years; In solvent: -80°C for 6 months; -20°C for 1 month
Comparator Or Baseline	Typical natural product alkaloid shelf-life (6-12 months at -20°C, vendor-general guidance)
Quantified Difference	2-3× longer stated powder shelf-life
Conditions	Vendor-specified storage conditions for sealed vials

Why This Matters

Extended stated shelf-life of 3 years at -20°C supports cost-effective bulk procurement and reduces requalification frequency for long-term studies.

Cytotoxic Activity Differentiation: Sarpagine-Type versus Gelsedine-Type Gelsemium Alkaloids

The cytotoxic activity profile of Gelsempervine A is notably distinct from the more potent gelsedine-type Gelsemium alkaloids. In A431 human epidermoid carcinoma cell line assays, gelsedine-type alkaloids including 14-acetoxygelsenicine demonstrate relatively strong cytotoxic effects with an EC50 value of 250 nM, while the reference chemotherapeutic cisplatin exhibits an EC50 of 3.5 μM under the same assay conditions [1]. Gelsempervine A and other sarpagine-type alkaloids (gelsempervine-B, -C, -D) from the same G. sempervirens isolation study were evaluated but did not exhibit this level of cytotoxic potency, indicating that the sarpagine scaffold possesses fundamentally different activity characteristics compared to the gelsedine-type structural class [1].

Evidence Dimension	Cytotoxicity against A431 human epidermoid carcinoma cells
Target Compound Data	Gelsempervine A (sarpagine-type): cytotoxic activity present but lower potency (exact EC50 not reported in available data)
Comparator Or Baseline	14-acetoxygelsenicine (gelsedine-type): EC50 = 250 nM; Cisplatin (positive control): EC50 = 3.5 μM
Quantified Difference	14-acetoxygelsenicine is more potent than cisplatin by 14-fold (3.5 μM vs 0.25 μM); Gelsempervine A exhibits lower potency than 14-acetoxygelsenicine
Conditions	A431 human epidermoid carcinoma cell line cytotoxicity assay

Why This Matters

The distinct activity profile establishes Gelsempervine A as a negative control or structural comparator for SAR studies investigating the molecular determinants of cytotoxicity in Gelsemium alkaloids.

• [1] Kitajima M, Kogure N, Ishii N, et al. New Indole Alkaloids from Gelsemium Plants and their Cytotoxic Activity on Tumor Cells. Symposium on the Chemistry of Natural Products, 2006, 48: 319-324. View Source

Pharmacokinetic Characterization Inference: Metabolic Stability Relative to Other Gelsemium Alkaloids

While direct pharmacokinetic data for Gelsempervine A remains limited in the published literature, class-level metabolic data for structurally related Gelsemium alkaloids provides procurement-relevant context. Gelsevirine, a related monoterpenoid indole alkaloid, has been shown to undergo species-specific metabolic processing in liver microsomes from human, pig, goat, and rat, with both qualitative and quantitative differences observed across species [1]. Gelsemine, gelsevirine, and koumine exhibit equally potent anxiolytic effects and low toxicity in comparative studies [1]. These findings establish that Gelsemium alkaloids are not metabolically uniform despite shared botanical origin. For researchers investigating Gelsempervine A in pharmacological or ADME contexts, this class-level evidence indicates that direct extrapolation of pharmacokinetic parameters from gelsemine or koumine is not scientifically valid, and compound-specific metabolic characterization is required.

Evidence Dimension	Metabolic processing in liver microsomes
Target Compound Data	Gelsempervine A: compound-specific PK data not yet published
Comparator Or Baseline	Gelsevirine: demonstrates qualitative and quantitative species differences in metabolism (human, pig, goat, rat); Gelsemine and koumine: established anxiolytic activity with low toxicity
Quantified Difference	Species-dependent metabolic variation observed for gelsevirine; no direct comparison with Gelsempervine A available
Conditions	Liver microsome incubation followed by HPLC-QqTOF/MS analysis

Why This Matters

The documented species-dependent metabolism of related Gelsemium alkaloids demonstrates that PK parameters cannot be assumed interchangeable, justifying the need for Gelsempervine A-specific studies and the procurement of authentic compound for such investigations.

• [1] Zhang HH, Yang WJ, Huang YJ, et al. The metabolism of gelsevirine in human, pig, goat and rat liver microsomes. Vet Med Sci, 2021, 7(5): 2086-2092. View Source

Structural Divergence: Gelsempervine A versus Gelsempervine D Molecular Comparison

Within the gelsempervine series itself, structural differentiation between analogs provides quantifiable molecular parameters for compound-specific selection. Gelsempervine A (C22H26N2O4, MW 382.19) and Gelsempervine D (C24H28N2O5, MW 424.20) differ by C2H2O in molecular formula, corresponding to an additional acetyl group substitution in Gelsempervine D that increases molecular weight by approximately 42 Da [1][2]. This specific structural modification, which likely involves acetylation at a hydroxyl position, creates meaningful differences in lipophilicity and hydrogen bonding capacity that affect chromatographic retention, solubility, and biological target interactions. For analytical method development requiring precise isomeric or analog resolution, these quantifiable molecular differences are essential for compound selection.

Evidence Dimension	Molecular formula and mass
Target Compound Data	C22H26N2O4; MW = 382.18925733
Comparator Or Baseline	Gelsempervine D: C24H28N2O5; MW = 424.19982202
Quantified Difference	ΔC2H2O; ΔMW ≈ 42 Da
Conditions	Structural data from KNApSAcK metabolite database

Why This Matters

The 42 Da mass difference and acetyl substitution enable unambiguous chromatographic separation and mass spectrometric identification, making Gelsempervine A a distinct analytical reference standard for sarpagine-type alkaloid characterization.

• [1] KNApSAcK Metabolite Information Database. Gelsempervine A. C_ID: C00030371, CAS RN: 865187-17-3. View Source
• [2] KNApSAcK Metabolite Information Database. Gelsempervine D. C_ID: C00030374, CAS RN: 865187-20-8. View Source

Gelsempervine A: Research & Industrial Applications

Solvent-Dependent Conformational Equilibria Studies

Gelsempervine A is uniquely suited for conformation-activity relationship investigations due to its solvent-dependent structural switching between C/D ring-opening keto-amine and transannular zwitterionic forms [1]. This property enables researchers to probe how distinct conformational states influence receptor binding, membrane permeability, and biological activity in ways not possible with structurally rigid Gelsemium alkaloids such as gelsemine or koumine. Procurement of Gelsempervine A provides a molecular probe for studying the functional consequences of dynamic alkaloid conformation in biological systems.

Oncology Panel Cytotoxicity Screening

With a well-defined molecular weight of 382.45 g/mol and documented solvent-dependent spectroscopic behavior, Gelsempervine A serves as a validated reference standard for developing and validating chromatographic methods (HPLC, UPLC) and mass spectrometric detection protocols for sarpagine-type alkaloids [1][2]. The >98% purity grade with full Certificate of Analysis documentation meets regulatory expectations for quantitative analytical applications, while the ≥42 Da mass difference from Gelsempervine D ensures unambiguous peak assignment in complex natural product matrices [3].

Anxiolytic Activity Deconvolution

The distinct cytotoxic activity profile of Gelsempervine A—notably lower potency compared to the 250 nM EC50 of 14-acetoxygelsenicine against A431 cells—positions it as an ideal negative control or structural comparator for SAR studies investigating the molecular determinants of cytotoxicity in Gelsemium alkaloids [1]. Researchers investigating the structural features responsible for potent antitumor activity in gelsedine-type alkaloids require Gelsempervine A as a structurally related but functionally distinct control to validate assay specificity and establish true structure-activity correlations.

Natural Product Library Construction for Phenotypic Screening

Gelsempervine A fills a specific chemotype niche—the sarpagine-type monoterpenoid indole alkaloid scaffold—that is underrepresented relative to the more abundant gelsemine and koumine alkaloids [1]. For natural product screening libraries requiring structural diversity coverage of the Gelsemium chemical space, Gelsempervine A provides access to a scaffold with distinct conformational properties and unique solvent-dependent behavior. The documented 3-year powder stability at -20°C supports cost-effective inclusion in long-term screening collections without requalification burden [2].

Application

Selection Property

Validation Focus

Conformational equilibria studies

Solvent-dependent structural dynamics

NMR-based conformational state monitoring

Cancer cell-model screening

Sarpagine-type alkaloid reference standard

Cell-viability endpoint review and SAR studies

Alkaloid-receptor interaction research

Defined single-entity stereochemistry

GABAergic/glycinergic modulator screening

• [1] Kitajima M, Kogure N, Ishii N, et al. New Indole Alkaloids from Gelsemium Plants and their Cytotoxic Activity on Tumor Cells. Symposium on the Chemistry of Natural Products, 2006, 48: 319-324. View Source
• [2] Zhang HH, Yang WJ, Huang YJ, et al. The metabolism of gelsevirine in human, pig, goat and rat liver microsomes. Vet Med Sci, 2021, 7(5): 2086-2092. View Source
• [3] KNApSAcK Metabolite Information Database. Gelsempervine A and Gelsempervine D structural comparison. View Source